Cas no 2172099-55-5 (3-{N-ethyl-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methyl-4-methylpentanamido}propanoic acid)

• Product Name: 3-{N-ethyl-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methyl-4-methylpentanamido}propanoic acid
• CAS No: 2172099-55-5
• MF: C₂₇H₃₄N₂O₅
• MW: 466.569267749786
• CID: 6268975
• PubChem ID: 165580931
• Update Time: 2025-06-13

3-{N-ethyl-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methyl-4-methylpentanamido}propanoic acid Chemical and Physical Properties

Names and Identifiers

• 3-{N-ethyl-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methyl-4-methylpentanamido}propanoic acid
• 2172099-55-5
• 3-{N-ethyl-3-[({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)methyl]-4-methylpentanamido}propanoic acid
• EN300-1529349

• Inchi： 1S/C27H34N2O5/c1-4-29(14-13-26(31)32)25(30)15-19(18(2)3)16-28-27(33)34-17-24-22-11-7-5-9-20(22)21-10-6-8-12-23(21)24/h5-12,18-19,24H,4,13-17H2,1-3H3,(H,28,33)(H,31,32)
• InChI Key： JYDQHBOHMIKHKQ-UHFFFAOYSA-N
• SMILES： O(C(NCC(CC(N(CC)CCC(=O)O)=O)C(C)C)=O)CC1C2C=CC=CC=2C2C=CC=CC1=2

Computed Properties

• Exact Mass: 466.24677219g/mol
• Monoisotopic Mass: 466.24677219g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 34
• Rotatable Bond Count: 12
• Complexity: 675
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.9
• Topological Polar Surface Area: 95.9Ų

Additional information on 3-{N-ethyl-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methyl-4-methylpentanamido}propanoic acid

Introduction to 3-{N-ethyl-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methyl-4-methylpentanamido}propanoic Acid (CAS No. 2172099-55-5)

3-{N-ethyl-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methyl-4-methylpentanamido}propanoic acid is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and biomedicine. This compound, identified by its CAS number 2172099-55-5, represents a novel class of molecules with potential applications in drug development and therapeutic interventions. The intricate structure of this compound, featuring a combination of amino, carboxylic, and methoxycarbonyl functional groups, makes it a subject of interest for researchers exploring innovative chemical scaffolds.

The molecular architecture of 3-{N-ethyl-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methyl-4-methylpentanamido}propanoic acid includes a fluorinated benzene ring (9H-fluorene) and multiple amide linkages, which contribute to its unique physicochemical properties. These structural features are crucial for its biological activity and have been the focus of numerous studies aimed at understanding its mechanism of action. The presence of the N-etylethyl group and the methoxycarbonyl moiety further enhances its potential as a pharmacophore, making it a valuable candidate for further exploration in medicinal chemistry.

In recent years, there has been growing interest in the development of novel compounds that can modulate biological pathways associated with various diseases. The compound 3-{N-ethyl-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methyl-4-methylpentanamido}propanoic acid has been studied for its potential role in inhibiting key enzymes and receptors involved in inflammatory responses, cancer progression, and neurodegenerative disorders. Preliminary studies suggest that this compound exhibits promising activity in vitro, which has prompted further investigation into its therapeutic potential.

The fluorine atom in the 9H-fluorene ring is a key structural feature that influences the compound's interactions with biological targets. Fluorinated aromatic compounds are well-known for their enhanced metabolic stability and improved binding affinity to proteins. This property makes 3-{N-ethyl-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methyl-4-methylpentanamido}propanoic acid an attractive candidate for drug development, as it can potentially lead to more effective and durable therapeutic agents.

Recent advancements in computational chemistry have enabled researchers to predict the biological activity of compounds with high accuracy before conducting expensive wet-lab experiments. Molecular modeling studies have been instrumental in understanding how 3-{N-ethyl-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methyl-4-methylpentanamido}propanoic acid interacts with its target proteins. These simulations have revealed that the compound can bind to specific pockets on enzymes and receptors, modulating their activity in a way that could be therapeutically beneficial.

The synthesis of this compound involves multi-step organic reactions, requiring precise control over reaction conditions to ensure high yield and purity. Researchers have developed innovative synthetic routes that optimize the use of reagents and minimize byproduct formation. These synthetic strategies are critical for producing sufficient quantities of the compound for both preclinical and clinical studies.

In addition to its potential therapeutic applications, 3-{N-ethyl-3-({(9H-fluoren-9-ylmethoxycarbonyl}amino)methyl}-4-methylpentanamido)propanoic acid has also been explored for its role in drug delivery systems. The compound's ability to form stable complexes with other molecules makes it a suitable candidate for targeted drug delivery, where it can enhance the efficacy of co-administered therapeutics by improving their bioavailability and reducing side effects.

The development of novel pharmaceutical agents is a complex process that involves extensive research and collaboration between chemists, biologists, pharmacologists, and clinicians. The compound 3-{N-etylethyl)-{((9H-fluorenylmethoxy carbonyl)amino)methyl}-4-methylpentanamido)propanoic acid represents an example of how interdisciplinary approaches can lead to breakthroughs in drug discovery. Its unique structure and promising biological activity make it a valuable asset in the quest for new treatments for human diseases.

Ongoing research continues to uncover new aspects of this compound's properties and potential applications. As our understanding of biological systems grows, so does the demand for innovative molecules like 3-{N-etylethyl)-{((9H-fluorenylmethoxy carbonyl)amino)methyl}-4-methylpentanamido)propanoic acid. Future studies will likely focus on optimizing its pharmacokinetic profile, exploring new therapeutic indications, and developing scalable synthetic methods for large-scale production.